Cas no 13726-21-1 (2-(4-Chloro-3-methoxyphenyl)acetonitrile)

2-(4-Chloro-3-methoxyphenyl)acetonitrile is a versatile organic intermediate used in pharmaceutical and agrochemical synthesis. Its structure features a chloro-methoxy-substituted phenyl ring attached to an acetonitrile group, making it a valuable precursor for further functionalization. The compound’s electron-withdrawing substituents enhance reactivity in nucleophilic substitution and coupling reactions, facilitating the synthesis of more complex molecules. It is particularly useful in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The high purity and stability of this nitrile derivative ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2-(4-Chloro-3-methoxyphenyl)acetonitrile structure
13726-21-1 structure
Product Name:2-(4-Chloro-3-methoxyphenyl)acetonitrile
CAS No:13726-21-1
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD09907926
CID:1037156
PubChem ID:20460956
Update Time:2025-06-07

2-(4-Chloro-3-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-3-methoxyphenyl)acetonitrile
    • (4-Chloro-3-methoxyphenyl)acetonitrile
    • RARECHEM AL MP 0203
    • 2-(4-Chloro-3-methoxyphenyl)
    • AK109647
    • 3-Methoxy-4-chlorobenzyl cyanide
    • XOSGKJSNVLAMGY-UHFFFAOYSA-N
    • FCH876174
    • 6563AA
    • 4-Chloro-?3-?methoxy-benzeneacetonitrile
    • Benzeneacetonitrile, 4-chloro-3-methoxy-
    • ST2416106
    • AX8227707
    • AKOS006313968
    • SCHEMBL601956
    • CS-W021406
    • DB-354816
    • MFCD09907926
    • DTXSID30607460
    • A886537
    • 13726-21-1
    • MDL: MFCD09907926
    • Inchi: 1S/C9H8ClNO/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,6H,4H2,1H3
    • InChI Key: XOSGKJSNVLAMGY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(CC#N)=CC=1OC

Computed Properties

  • Exact Mass: 181.0294416g/mol
  • Monoisotopic Mass: 181.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33

2-(4-Chloro-3-methoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB439644-250 mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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